Cas no 2106770-79-8 (Ethyl 4-amino-6-methoxynicotinate)

• Product Name: Ethyl 4-amino-6-methoxynicotinate
• CAS No: 2106770-79-8
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5747303
• PubChem ID: 134830463
• Update Time: 2023-11-11

Ethyl 4-amino-6-methoxynicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-6-methoxynicotinate
• 2106770-79-8

• Inchi： 1S/C9H12N2O3/c1-3-14-9(12)6-5-11-8(13-2)4-7(6)10/h4-5H,3H2,1-2H3,(H2,10,11)
• InChI Key： GWXDXZAQFKWMAU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NC(=CC=1N)OC)=O

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.4Ų